5-Cyclopropoxy-3-ethyl-2-methoxypyridine

• Molecular Formula: C11H15NO2
• Molecular Weight: 193.24 g/mol
• IUPAC Name: 5-cyclopropyloxy-3-ethyl-2-methoxypyridine
• InChI: InChI=1S/C11H15NO2/c1-3-8-6-10(14-9-4-5-9)7-12-11(8)13-2/h6-7,9H,3-5H2,1-2H3
• InChI Key: RJSFPFNQUORWFD-UHFFFAOYSA-N
• Canonical SMILES: CCC1=C(N=CC(=C1)OC2CC2)OC

Description

5-Cyclopropoxy-3-ethyl-2-methoxypyridine is a pyridine derivative featuring three distinct substituents: a cyclopropoxy group at position 5, an ethyl group at position 3, and a methoxy group at position 2. This compound’s structure combines steric bulk (cyclopropoxy), moderate lipophilicity (ethyl), and electron-donating properties (methoxy), making it a candidate for applications in medicinal chemistry or agrochemical synthesis.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 5-Cyclopropoxy-3-ethyl-2-methoxypyridine typically involves the cyclization of appropriate precursors under controlled conditions. One common method is the reaction of 2-ethyl-3-methoxypyridine with cyclopropyl bromide in the presence of a base such as potassium carbonate. The reaction is carried out in an organic solvent like dimethylformamide (DMF) at elevated temperatures to facilitate the formation of the cyclopropoxy group.

Industrial Production Methods

Industrial production of 5-Cyclopropoxy-3-ethyl-2-methoxypyridine may involve large-scale batch or continuous processes. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness. Optimization of reaction conditions, including temperature, pressure, and catalyst selection, is crucial for efficient production.

Chemical Reactions Analysis

Types of Reactions

5-Cyclopropoxy-3-ethyl-2-methoxypyridine can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding pyridine N-oxides.

Reduction: Reduction reactions can convert the compound to its corresponding amine derivatives.

Substitution: Nucleophilic substitution reactions can introduce different functional groups at specific positions on the pyridine ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide and m-chloroperbenzoic acid (m-CPBA).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

Substitution: Reagents like alkyl halides and organometallic compounds are used in substitution reactions.

Major Products Formed

Oxidation: Pyridine N-oxides.

Reduction: Amine derivatives.

Substitution: Various substituted pyridine derivatives depending on the reagents used.

Scientific Research Applications

5-Cyclopropoxy-3-ethyl-2-methoxypyridine has several applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex organic molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a pharmaceutical intermediate for drug development.

Industry: It is used in the development of agrochemicals and materials with specific properties.

Mechanism of Action

The mechanism of action of 5-Cyclopropoxy-3-ethyl-2-methoxypyridine involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, modulating their activity and leading to various biological effects. Detailed studies on its molecular interactions and pathways are essential to understand its full potential and applications.

Comparison with Similar Compounds

Comparison with Similar Pyridine Derivatives

Structural and Functional Group Analysis

The table below compares 5-Cyclopropoxy-3-ethyl-2-methoxypyridine with key pyridine analogs from literature:

Compound Name	Substituents (Positions)	Functional Groups	Key Properties/Applications
5-Cyclopropoxy-3-ethyl-2-methoxypyridine	Cyclopropoxy (5), Ethyl (3), Methoxy (2)	Ether, Alkyl, Methoxy	High steric hindrance; potential bioactive scaffold
2-Methoxy-4-methyl-5-nitropyridine [7c]	Methoxy (2), Methyl (4), Nitro (5)	Methoxy, Nitro	Nitro group enhances reactivity for electrophilic substitution
5-Ethyl-2-Methylpyridine	Ethyl (5), Methyl (2)	Alkyl	Used in industrial synthesis; moderate volatility
5-Methoxy-4-methylpyridin-3-amine•HCl	Methoxy (5), Methyl (4), Amine (3)	Methoxy, Amine (protonated)	Polar; likely used in pharmaceutical intermediates

Key Observations:

• Substituent Positions : The target compound’s 5-cyclopropoxy group distinguishes it from analogs like 5-Ethyl-2-Methylpyridine (ethyl at position 5) and 2-Methoxy-4-methyl-5-nitropyridine (nitro at position 5). Positional differences significantly alter electronic and steric profiles.
• Functional Groups: Unlike nitro-containing analogs (e.g., 7c), the target lacks electron-withdrawing groups, suggesting greater stability under reducing conditions.